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Abstract: This guide provides a comprehensive technical overview of ortho-terphenyl (o-
terphenyl), a key aromatic hydrocarbon utilized across various scientific and industrial

domains. We will delve into its core molecular and physicochemical properties, explore its

primary applications, and detail essential safety and handling protocols. This document is

intended for researchers, chemists, and drug development professionals who require a deep,

actionable understanding of this compound.

Introduction: Situating o-Terphenyl within the
Terphenyl Family
Terphenyls are a class of aromatic hydrocarbons consisting of a central benzene ring

substituted with two phenyl groups.[1] The positional arrangement of these phenyl groups gives

rise to three distinct isomers: ortho-, meta-, and para-terphenyl.[1] While often used in

commercial mixtures, each isomer possesses unique physical properties that dictate its optimal

applications.[2][3] This guide focuses specifically on the ortho-isomer, o-terphenyl, noted for its

distinct thermal and physical characteristics.

Caption: Structural relationship of the three terphenyl isomers.

Core Molecular Properties of o-Terphenyl
A precise understanding of a compound's molecular identity is the foundation of all subsequent

research and application.
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Chemical Formula and Molecular Weight
The chemical formula for o-terphenyl is C₁₈H₁₄.[2][4] This composition gives it a molecular

weight (molar mass) of approximately 230.3 g/mol .[2][5][6][7] More precise measurements

from mass spectrometry place the monoisotopic mass at 230.10955 Da.[2]

Structure and Nomenclature
Systematically named 1,2-Diphenylbenzene according to IUPAC nomenclature, the structure of

o-terphenyl is characterized by two phenyl groups attached to adjacent carbon atoms on a

central benzene ring.[2][4] This ortho-positioning is sterically crowded compared to its meta and

para isomers, which influences its physical properties, such as its lower melting point.

Other common synonyms for o-terphenyl include:

ortho-Terphenyl[5]

1,1':2',1''-Terphenyl[2]

2-Phenylbiphenyl[5]

o-Triphenyl[5]

Key Identifiers
For unambiguous identification in databases, procurement, and regulatory compliance, the

following identifiers are critical:

CAS Number: 84-15-1[1][4]

EC Number: 201-517-6[7][8]

PubChem CID: 6766[2][9]

Physicochemical Characteristics
The utility of o-terphenyl in research and industry is directly linked to its distinct physical and

chemical properties. It typically appears as a colorless to light-yellow crystalline solid.[2][5]
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Quantitative Data Summary
The key physicochemical data for o-terphenyl are summarized in the table below, providing a

basis for its use in experimental design and process engineering.

Property Value Source(s)

Molecular Weight 230.3 g/mol [5][6][7]

Melting Point 55 - 59 °C (131 - 138 °F) [2][7][8][10]

Boiling Point 332 - 337 °C (630 - 639 °F) [2][6][7][10]

Density ~1.16 g/cm³ [2]

Flash Point 163 °C (325 °F) [7][8]

Water Solubility Insoluble / 1.24 mg/L [2][5][7]

Solubility

Very soluble in aromatic

solvents (e.g., toluene,

benzene); sparingly soluble in

lower alcohols.

[10]

Vapor Pressure <1 Pa at 25 °C [7]

Ionization Potential 7.99 eV [5][11]

Causality Insight: The high boiling point and exceptional thermal stability of o-terphenyl are

direct consequences of its rigid, multi-ring aromatic structure.[10] This stability makes it, often

in mixtures with its isomers, an excellent candidate for high-temperature applications like heat

transfer fluids.[2][10] Its insolubility in water is characteristic of non-polar aromatic

hydrocarbons.[2]

Primary Applications in Research and Development
The unique properties of o-terphenyl have established its role in several specialized technical

fields.

Heat Transfer Fluids: Commercial mixtures of terphenyl isomers are widely used as high-

temperature heat transfer agents in both liquid and vapor phases, valued for their thermal
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stability.[10][12] Hydrogenated terphenyls are also used for this purpose.[12]

Organic Electronics: As a raw material for organic synthesis, derivatives of o-terphenyl are

explored for applications in organic light-emitting diodes (OLEDs) and liquid crystal

materials.[13][14]

Nuclear Engineering: Historically, terphenyl mixtures served as coolants in nuclear reactors

due to their stability under radiation.[10]

Dye Lasers & Scintillators: While p-terphenyl is more common, all isomers have relevance in

the synthesis of materials for dye lasers and as organic scintillators, which fluoresce when

excited by radiation.[13][14]

Plasticizer: o-Terphenyl is employed as a plasticizer for materials like polystyrene.[10]

Safety, Handling, and Toxicology
As a senior scientist, ensuring laboratory safety is paramount. Adherence to established

protocols is non-negotiable when working with o-terphenyl.

Hazard Profile
According to the Globally Harmonized System (GHS), o-terphenyl presents several hazards:

Acute Toxicity: Harmful if swallowed (H302) and toxic if inhaled (H331).[7][15][16]

Eye Irritation: Causes serious eye irritation (H319).[7]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects (H410).[7][16]

Trustworthiness through Self-Validation: The hazard profile dictates the necessary engineering

controls and personal protective equipment (PPE). The requirement for inhalation toxicity

(H331) mandates working within a certified chemical fume hood. The eye irritation warning

(H319) validates the mandatory use of safety glasses or goggles. The environmental hazard

(H410) confirms that waste must be collected and disposed of as hazardous chemical waste,

never poured down the drain.[17]

Recommended Handling Protocols
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Engineering Controls: All weighing and solution preparation must be conducted in a well-

ventilated area, preferably inside a chemical fume hood, to prevent inhalation of dust.[18]

Personal Protective Equipment (PPE): Standard PPE includes a lab coat, nitrile gloves, and

chemical safety goggles.[8] For significant solid handling, a dust mask (e.g., N95) is

recommended.[8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place below

+30°C.[7][10] Keep away from strong oxidizing agents.[10]

Spill Management: In case of a spill, avoid generating dust. Carefully sweep up the solid

material, place it in a labeled container for hazardous waste, and clean the affected area.

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.[11][16]

Skin Contact: Remove contaminated clothing and wash the skin thoroughly with soap and

water.[11]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding eyelids open. Seek medical attention.[15]

Ingestion: If swallowed, call a poison control center or doctor immediately. Do not induce

vomiting.[15]

Experimental Protocol: Preparation of a Standard
Solution
This section provides a detailed, field-proven methodology for preparing a standard stock

solution of o-terphenyl, a common requirement for analytical calibration or experimental use.

Objective: To prepare a 1 mg/mL (1000 ppm) stock solution of o-terphenyl in toluene.

Rationale: Toluene is selected as the solvent due to the high solubility of non-polar o-terphenyl
in aromatic solvents.[10] This ensures complete dissolution and stability of the solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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